Cas no 62221-26-5 (1,2-Propanediol, 3,3'-[(3-aminopropyl)imino]bis-)

• Product Name: 1,2-Propanediol, 3,3'-[(3-aminopropyl)imino]bis-
• CAS No: 62221-26-5
• MF: C₉H₂₂N₂O₄
• MW: 222.281982898712
• CID: 453856
• PubChem ID: 23467798
• Update Time: 2025-04-19

1,2-Propanediol, 3,3'-[(3-aminopropyl)imino]bis- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3,3'-[(3-aminopropyl)imino]bis-
• 3-[3-aminopropyl(2,3-dihydroxypropyl)amino]propane-1,2-diol
• DTXSID90634434
• 62221-26-5
• 3,3'-[(3-Aminopropyl)azanediyl]di(propane-1,2-diol)
• SCHEMBL11392331
• VVUIJPBNLMERQV-UHFFFAOYSA-N
• N,N-Di-(2,3-dihydroxypropyl)trimethylenediamine

• Inchi： 1S/C9H22N2O4/c10-2-1-3-11(4-8(14)6-12)5-9(15)7-13/h8-9,12-15H,1-7,10H2
• InChI Key： VVUIJPBNLMERQV-UHFFFAOYSA-N
• SMILES： OC(CO)CN(CCCN)CC(CO)O

Computed Properties

• Exact Mass: 222.15806
• Monoisotopic Mass: 222.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.18